Cas no 16226-98-5 (3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methylphenyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methylphenyl)-
• CAS No: 16226-98-5
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• CID: 1343372
• PubChem ID: 2729445
• Update Time: 2025-04-20

3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methylphenyl)-
• 3-amino-4-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
• SR-01000636399-1
• CCG-46722
• 5-AMINO-4-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• 5-amino-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
• ULVKRZRBEMODHS-UHFFFAOYSA-N
• 5-Amino-4-(p-tolyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• STK694193
• DTXSID30369596
• 5-Amino-4-(4-methylphenyl)-1,2,4-triazole-3-thiol
• AKOS005605956
• 16226-98-5
• CBDivE_014508

• Inchi： 1S/C9H10N4S/c1-6-2-4-7(5-3-6)13-8(10)11-12-9(13)14/h2-5H,1H3,(H2,10,11)(H,12,14)
• InChI Key： ULVKRZRBEMODHS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(N)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 206.06261751g/mol
• Monoisotopic Mass: 206.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.7Ų